(S)-1-(5-chloro-2-nitrophenyl)-3-fluoropyrrolidine
Description
(S)-1-(5-chloro-2-nitrophenyl)-3-fluoropyrrolidine, also known as 5-CNFP, is an organofluorine compound used in the synthesis of a variety of drugs, including anticonvulsants, antidepressants, and anti-inflammatory agents. It has a wide range of applications in scientific research and is a popular chemical for lab experiments.
Scientific Research Applications
Antibacterial Agents Synthesis
The synthesis and structure-activity relationships of certain naphthyridine derivatives, including enoxacin, have been explored for their potent in vitro antibacterial activity. These compounds, featuring chloro, fluoro, and nitro substituents, demonstrate significant potential in treating systemic infections with minimal toxicity. This research paves the way for developing new antibacterial agents using similar structural frameworks (Matsumoto et al., 1984).
Antimicrobial Activity
Research on sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid, reveals that derivatives exhibit significant antimicrobial potency. This study highlights the potential of using fluorinated pyrrolidine derivatives as scaffolds for developing new antimicrobial agents with enhanced efficacy (Janakiramudu et al., 2017).
Heterocyclic Synthesis
The utility of 4-chloro-2-fluoro-5-nitrobenzoic acid as a versatile building block for heterocyclic synthesis has been demonstrated. This approach facilitates the creation of nitrogenous heterocycles, crucial in drug discovery, by enabling the preparation of various condensed cycles. This method offers a pathway for synthesizing diverse heterocyclic compounds with potential pharmacological applications (Křupková et al., 2013).
Corrosion Inhibition
Novel Schiff bases derived from nitrophenyl compounds have been studied for their corrosion inhibition properties on mild steel in acidic media. These findings suggest applications in materials science, where such compounds could protect industrial materials from corrosive environments, showcasing the multifaceted applications of nitrophenyl pyrrolidine derivatives (Pandey et al., 2017).
properties
IUPAC Name |
(3S)-1-(5-chloro-2-nitrophenyl)-3-fluoropyrrolidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClFN2O2/c11-7-1-2-9(14(15)16)10(5-7)13-4-3-8(12)6-13/h1-2,5,8H,3-4,6H2/t8-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWXWDLXBUCTXBH-QMMMGPOBSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1F)C2=C(C=CC(=C2)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]1F)C2=C(C=CC(=C2)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClFN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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